2-Chloro-N-[(3-cyclopropyl-2-oxo-1,3-oxazolidin-5-yl)methyl]acetamide

• IUPAC Name: 2-chloro-N-[(3-cyclopropyl-2-oxo-1,3-oxazolidin-5-yl)methyl]acetamide
• InChI: InChI=1S/C9H13ClN2O3/c10-3-8(13)11-4-7-5-12(6-1-2-6)9(14)15-7/h6-7H,1-5H2,(H,11,13)
• InChI Key: LVXLYALISVPVIG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CC(OC2=O)CNC(=O)CCl
• Molecular Formula: C9H13ClN2O3
• Molecular Weight: 232.66 g/mol

Description

The compound “2-Chloro-N-[(3-cyclopropyl-2-oxo-1,3-oxazolidin-5-yl)methyl]acetamide” is an oxazolidinone derivative. Oxazolidinones are a class of compounds that contain a five-membered ring made up of three carbons and one oxygen and nitrogen. They are often used in the synthesis of various pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the oxazolidinone ring, possibly through a cyclization reaction. The cyclopropyl group could be introduced through a substitution reaction.

Molecular Structure Analysis

The molecule contains a cyclopropyl group, which is a three-membered carbon ring, and an oxazolidinone, a five-membered ring with two heteroatoms, oxygen and nitrogen.

Chemical Reactions Analysis

As an oxazolidinone derivative, this compound could potentially undergo a variety of chemical reactions. The reactivity of the compound would largely depend on the specific functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. For example, some oxazolidinone derivatives are known to have antibacterial properties and work by inhibiting protein synthesis in bacteria.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed information.

Future Directions

The future research directions would depend on the potential applications of this compound. Given the wide range of biological activities exhibited by oxazolidinone derivatives, it could be a subject of interest in pharmaceutical research.